Methyl 1-{[(2,6-dichloropyridin-3-yl)sulfonyl]oxy}naphthalene-2-carboxylate

• IUPAC Name: methyl 1-(2,6-dichloropyridin-3-yl)sulfonyloxynaphthalene-2-carboxylate
• InChI: InChI=1S/C17H11Cl2NO5S/c1-24-17(21)12-7-6-10-4-2-3-5-11(10)15(12)25-26(22,23)13-8-9-14(18)20-16(13)19/h2-9H,1H3
• InChI Key: VGOZUXCPMPQFTB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=CC=CC=C2C=C1)OS(=O)(=O)C3=C(N=C(C=C3)Cl)Cl
• Molecular Formula: C17H11Cl2NO5S
• Molecular Weight: 412.2 g/mol
• CAS No.: 1259117-77-5

Description

“Methyl 1-{[(2,6-dichloropyridin-3-yl)sulfonyl]oxy}naphthalene-2-carboxylate” is a complex organic compound. It contains a naphthalene ring, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings. The molecule also includes a pyridine ring, which is a basic heterocyclic organic compound with the chemical formula C5H5N.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The naphthalene and pyridine rings would contribute to the planarity of the molecule, while the sulfonyl and ester groups would likely add some degree of polarity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the naphthalene and pyridine rings could contribute to its aromaticity and potentially its stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For instance, many drugs work by interacting with specific proteins or enzymes in the body.

Future Directions

The future directions for this compound would depend on its potential applications. If it shows promise in areas such as medicinal chemistry, further studies could be conducted to optimize its synthesis, understand its mechanism of action, and assess its safety and efficacy.